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Compound of Interest

Compound Name:
2-Chloro-5-

cyanobenzenesulfonamide

Cat. No.: B1371306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-
cyanobenzenesulfonamide (CAS Number: 1939-76-0), a sulfonamide derivative with potential

applications in biomedical research. This document collates available physicochemical data,

outlines its purported biological activities based on commercial supplier information, and

presents detailed, representative experimental protocols for evaluating such activities. The

guide is intended to serve as a foundational resource for researchers interested in exploring

the therapeutic and pharmacological potential of this compound.

Chemical and Physical Properties
2-Chloro-5-cyanobenzenesulfonamide is a substituted aromatic sulfonamide. Its

fundamental properties are summarized in the tables below, compiled from various chemical

databases.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1939-76-0

Molecular Formula C₇H₅ClN₂O₂S

IUPAC Name 2-chloro-5-cyanobenzenesulfonamide[1]

Synonyms
2-chloro-5-cyanobenzene-1-sulfonamide, 4-

Chloro-3-sulfamoylbenzonitrile

Table 2: Physicochemical Properties

Property Value

Molecular Weight 216.65 g/mol [1]

Melting Point 199-202 °C

Boiling Point Data not available

Solubility Data not available

Appearance White to off-white crystalline powder (typical)

Synthesis and Purification
Detailed, peer-reviewed synthesis and purification protocols specifically for 2-Chloro-5-
cyanobenzenesulfonamide are not readily available in the public domain. However, the

synthesis of structurally related substituted benzenesulfonamides typically involves the

chlorosulfonation of a corresponding substituted benzene, followed by amination.

A plausible, though unverified, synthetic route could involve the chlorosulfonation of 2-

chlorobenzonitrile, followed by reaction with ammonia or an ammonia equivalent. Purification

would likely involve recrystallization from a suitable solvent system to achieve high purity.

Researchers should develop and validate a specific synthetic and purification protocol for this

compound.

Biological Activity and Mechanism of Action
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Based on commercially available information, 2-Chloro-5-cyanobenzenesulfonamide is

described as an ATP-sensitive myorelaxant and a calcium channel blocker. The proposed

mechanism of action, detailed below, is based on this classification. It is crucial to note that

these activities have not been extensively documented in peer-reviewed scientific literature and

require experimental validation.

ATP-Sensitive Myorelaxant Activity
The compound is suggested to act as a myorelaxant by modulating ATP-sensitive potassium

(K-ATP) channels. In smooth muscle cells, the opening of K-ATP channels leads to potassium

efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated

calcium channels. This reduction in intracellular calcium concentration leads to muscle

relaxation.

Calcium Channel Blockade
It is also proposed that 2-Chloro-5-cyanobenzenesulfonamide directly blocks calcium

channels in muscle and pancreatic cells. This action would inhibit the influx of calcium ions, a

key trigger for cellular processes such as muscle contraction and insulin secretion.

Effects on Pancreatic β-cells and Glucose Metabolism
The blockade of calcium channels in pancreatic β-cells is reported to reduce insulin secretion.

Furthermore, it is suggested to have antihyperglycemic effects by inhibiting glucose absorption

through the blockade of sodium/glucose cotransporters at the intestinal level.

Proposed Mechanism of Action

2-Chloro-5-cyanobenzenesulfonamide
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Caption: Proposed signaling pathway for 2-Chloro-5-cyanobenzenesulfonamide.
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Experimental Protocols
The following are detailed, representative protocols for assays that could be used to validate

the purported biological activities of 2-Chloro-5-cyanobenzenesulfonamide.

In Vitro Calcium Channel Blocking Assay (FLIPR-based)
This protocol describes a high-throughput method to screen for calcium channel blockers using

a fluorometric imaging plate reader (FLIPR).

Methodology:

Cell Culture:

Culture a suitable cell line endogenously expressing or overexpressing L-type calcium

channels (e.g., HEK293, CHO cells) in appropriate media and conditions.

Seed cells into 96-well or 384-well black-walled, clear-bottom microplates and grow to

confluency.

Dye Loading:

Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

in a physiological salt solution (e.g., Hanks' Balanced Salt Solution with HEPES).

Remove the culture medium from the cells and add the dye-loading buffer.

Incubate the plate at 37°C for 60 minutes in the dark.

Compound Incubation:

Prepare serial dilutions of 2-Chloro-5-cyanobenzenesulfonamide in the assay buffer.

Include a known calcium channel blocker as a positive control (e.g., verapamil) and a

vehicle control (e.g., DMSO).

After incubation, wash the cells with the assay buffer to remove excess dye.
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Add the compound dilutions to the respective wells and incubate for 15-30 minutes at

room temperature.

FLIPR Assay:

Prepare a depolarizing stimulus solution containing a high concentration of potassium

chloride (e.g., 90 mM KCl).

Place the cell plate and the stimulus plate into the FLIPR instrument.

Initiate the assay, which involves measuring baseline fluorescence, adding the KCl

stimulus, and continuously recording the fluorescence signal for a set period (e.g., 180

seconds).

Data Analysis:

The influx of calcium upon depolarization will cause an increase in fluorescence.

Measure the peak fluorescence intensity or the area under the curve for each well.

Normalize the data to the vehicle control and plot the response as a function of compound

concentration.

Calculate the IC₅₀ value for 2-Chloro-5-cyanobenzenesulfonamide.
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Experimental Workflow: In Vitro Calcium Channel Assay

1. Cell Seeding
(e.g., HEK293 cells in 96-well plates)

2. Dye Loading
(Fluo-4 AM at 37°C)

3. Compound Incubation
(Test compound, positive & vehicle controls)

4. FLIPR Measurement
(Addition of KCl stimulus)

5. Data Analysis
(IC50 determination)

Click to download full resolution via product page

Caption: Workflow for a fluorescence-based calcium channel assay.

Glucose-Stimulated Insulin Secretion (GSIS) Assay
This protocol details a method to assess the effect of the compound on insulin secretion from

pancreatic β-cell lines (e.g., INS-1, MIN6) or isolated pancreatic islets.
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Methodology:

Cell Culture/Islet Isolation:

Culture pancreatic β-cells in appropriate media and seed into 24-well plates.

Alternatively, isolate pancreatic islets from mice or rats using collagenase digestion.

Pre-incubation:

Wash the cells/islets with a Krebs-Ringer Bicarbonate (KRB) buffer containing a low

glucose concentration (e.g., 2.8 mM).

Pre-incubate in the low-glucose KRB buffer for 1-2 hours at 37°C to establish a basal

insulin secretion rate.

Compound Treatment and Glucose Stimulation:

Prepare KRB buffers with low (2.8 mM) and high (16.7 mM) glucose concentrations.

Prepare solutions of 2-Chloro-5-cyanobenzenesulfonamide at various concentrations in

both low and high glucose KRB buffers. Include vehicle controls.

Remove the pre-incubation buffer and add the treatment solutions.

Incubate for 1-2 hours at 37°C.

Supernatant Collection and Insulin Measurement:

Collect the supernatants from each well.

Measure the insulin concentration in the supernatants using an ELISA or

radioimmunoassay (RIA) kit according to the manufacturer's instructions.

Data Analysis:

Normalize the secreted insulin levels to the total protein content or DNA content of the

cells/islets in each well.
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Compare the insulin secretion in the presence of the compound to the vehicle control

under both low and high glucose conditions.

Determine the dose-dependent effect of the compound on basal and glucose-stimulated

insulin secretion.

Safety and Handling
2-Chloro-5-cyanobenzenesulfonamide should be handled with appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be

conducted in a well-ventilated area or a fume hood. Refer to the Safety Data Sheet (SDS) for

detailed handling and disposal information.

Conclusion
2-Chloro-5-cyanobenzenesulfonamide is a chemical compound with purported biological

activities as an ATP-sensitive myorelaxant and a calcium channel blocker. While these

properties suggest potential therapeutic applications, particularly in areas such as smooth

muscle disorders and metabolic diseases, there is a notable lack of published primary research

to substantiate these claims. This guide provides the available physicochemical data and

outlines standard experimental protocols that can be employed to systematically investigate its

biological effects and mechanism of action. Further research is warranted to validate its

purported activities and to explore its full pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1371306#2-chloro-5-cyanobenzenesulfonamide-
cas-number-1939-76-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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